Cas no 1313726-16-7 (2-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-ylcyclopentanol)

• Product Name: 2-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-ylcyclopentanol
• CAS No: 1313726-16-7
• MF: C₁₄H₂₃BN₂O₃
• MW: 278.155023813248
• CID: 2104919
• Update Time: 2025-05-26

2-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-ylcyclopentanol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]Cyclopentanol
• 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)cyclopentanol
• FNDUGLBMWAEWOD-UHFFFAOYSA-N
• 2-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-ylcyclopentanol

• Inchi： 1S/C14H23BN2O3/c1-13(2)14(3,4)20-15(19-13)10-8-16-17(9-10)11-6-5-7-12(11)18/h8-9,11-12,18H,5-7H2,1-4H3
• InChI Key： FNDUGLBMWAEWOD-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(C=2)C2CCCC2O)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 361
• Topological Polar Surface Area: 56.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 431.5±35.0 °C at 760 mmHg
• Flash Point: 214.7±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-ylcyclopentanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-ylcyclopentanol

Compound CAS No. 1313726-16-7: A Comprehensive Overview

The compound CAS No. 1313726-16-7, also known as 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)cyclopentanol, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclopentanol framework with a pyrazole ring and a dioxaborolane substituent. The presence of these functional groups makes it an intriguing subject for both academic research and industrial development.

Recent studies have highlighted the importance of dioxaborolane-containing compounds in the field of medicinal chemistry. The tetramethyl dioxaborolane group in this compound is particularly noteworthy due to its stability and reactivity under specific conditions. Researchers have explored its potential as a boron-based scaffold for drug delivery systems, where its ability to undergo controlled transformations could be leveraged for targeted therapies.

The pyrazole ring in the molecule is another key feature that contributes to its versatility. Pyrazoles are known for their ability to act as hydrogen bond donors and acceptors, making them valuable in the design of bioactive molecules. In this compound, the pyrazole moiety is further substituted with a cyclopentanol group, which introduces additional hydroxyl functionality. This combination enhances the molecule's solubility and bioavailability, making it an attractive candidate for pharmacological studies.

From a synthetic perspective, the preparation of CAS No. 1313726-16-7 involves a multi-step process that combines principles from organic synthesis and boron chemistry. The synthesis typically begins with the preparation of the dioxaborolane precursor, followed by its coupling with the pyrazole derivative under specific conditions. The final step involves the introduction of the cyclopentanol group through a carefully controlled reaction sequence.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecular architectures. Its modular design allows for easy functionalization at multiple sites, enabling chemists to explore a wide range of structural variations. For instance, researchers have investigated its use as a precursor for constructing heterocyclic frameworks with enhanced electronic properties.

In terms of biological activity, preliminary assays have shown that CAS No. 1313726-16-7 exhibits moderate inhibitory effects on certain enzyme targets associated with inflammatory pathways. This suggests that it could serve as a lead compound for the development of anti-inflammatory agents. However, further studies are required to fully understand its pharmacokinetic profile and toxicity profile.

From an environmental standpoint, the compound's stability and biodegradability are critical factors that need to be evaluated before considering large-scale production or use in commercial products. Initial tests indicate that it is relatively stable under standard storage conditions but may undergo hydrolysis under specific pH conditions.

In conclusion, CAS No. 1313726-16-7, or 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)cyclopentanol, represents a fascinating example of modern organic synthesis and its applications in drug discovery and materials science. Its unique structure and functional groups make it a valuable tool for researchers seeking to explore new chemical frontiers.